Cas no 39075-92-8 (Benzoyl chloride, 3,5-dibromo-2-hydroxy-)

• Product Name: Benzoyl chloride, 3,5-dibromo-2-hydroxy-
• CAS No: 39075-92-8
• MF: C₇H₃Br₂ClO₂
• MW: 314.358519792557
• CID: 1498785
• PubChem ID: 12620759
• Update Time: 2025-04-21

Benzoyl chloride, 3,5-dibromo-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3,5-dibromo-2-hydroxy-
• 3,5-dibromo-2-hydroxybenzoyl chloride
• DTXSID70504606
• SCHEMBL11760933
• 39075-92-8

• Inchi： 1S/C7H3Br2ClO2/c8-3-1-4(7(10)12)6(11)5(9)2-3/h1-2,11H
• InChI Key： AFQYKAZIYCTGJR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)Cl)=C1O)Br

Computed Properties

• Exact Mass: 311.81879
• Monoisotopic Mass: 311.81883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3